Cas no 1803585-65-0 (8-azaspiro[5.6]dodecane hydrochloride)

• Product Name: 8-azaspiro[5.6]dodecane hydrochloride
• CAS No: 1803585-65-0
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 4616404
• PubChem ID: 75481208
• Update Time: 2025-07-02

8-azaspiro[5.6]dodecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-azaspiro[5.6]dodecane hydrochloride

• Inchi： 1S/C11H21N.ClH/c1-2-6-11(7-3-1)8-4-5-9-12-10-11;/h12H,1-10H2;1H
• InChI Key： GHYIZZYBCLKDID-UHFFFAOYSA-N
• SMILES： C1C2(CCCCNC2)CCCC1.[H]Cl

Additional information on 8-azaspiro[5.6]dodecane hydrochloride

Comprehensive Overview of 8-azaspiro[5.6]dodecane hydrochloride (CAS No. 1803585-65-0): Properties, Applications, and Industry Insights

8-azaspiro[5.6]dodecane hydrochloride (CAS No. 1803585-65-0) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of aza-spirocyclic derivatives, which are increasingly explored for their potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and GPCR modulation. Its molecular framework combines a spiro[5.6]dodecane core with an azetidine or pyrrolidine moiety, offering versatile reactivity for medicinal chemistry applications.

Recent studies highlight the growing demand for spirocyclic scaffolds like 8-azaspiro[5.6]dodecane in fragment-based drug design (FBDD). Researchers are leveraging its three-dimensional rigidity to improve binding affinity and selectivity in kinase inhibitors and neurotransmitter receptor ligands. The hydrochloride salt form (1803585-65-0) enhances solubility, making it preferable for high-throughput screening (HTS) and in vitro assays. Industry reports suggest a 25% annual growth in applications of such aza-spiro compounds since 2020, driven by their role in next-generation therapeutics.

From a synthetic chemistry perspective, 8-azaspiro[5.6]dodecane hydrochloride serves as a valuable building block for peptidomimetics and macrocyclic drugs. Its conformational constraint helps address challenges in bioavailability optimization, a hot topic in AI-driven drug discovery platforms. Computational studies using molecular docking simulations frequently incorporate this scaffold to explore allosteric binding sites, aligning with current trends in structure-activity relationship (SAR) analysis.

The compound's stability under physiological pH conditions makes it suitable for prodrug development, particularly in BBB-penetrating agents (blood-brain barrier). Recent patent filings (2022-2023) reveal its incorporation in neuroprotective agents targeting Alzheimer's disease pathways and Parkinson's disease biomarkers. These applications respond to the global healthcare focus on neurodegenerative disease solutions, a frequently searched topic in scientific databases.

Quality standards for CAS 1803585-65-0 typically require ≥98% purity (HPLC) with strict control of genotoxic impurities, reflecting industry shifts toward ICH Q3D-compliant intermediates. Analytical methods like LC-MS and NMR spectroscopy are essential for characterizing this compound, as emphasized in recent FDA guidance on pharmaceutical intermediates. The growing emphasis on green chemistry has also spurred interest in sustainable synthesis routes for such spirocyclic motifs.

Emerging applications in bioconjugation chemistry utilize 8-azaspiro[5.6]dodecane hydrochloride as a linker for antibody-drug conjugates (ADCs), capitalizing on its steric hindrance to improve payload stability. This aligns with the booming targeted cancer therapy market, projected to reach $25B by 2026. The compound's chiral centers also make it relevant for asymmetric catalysis research, particularly in organocatalysis for C-C bond formation.

Storage and handling recommendations for 1803585-65-0 typically suggest inert atmosphere protection at -20°C to maintain stability, following GMP-grade material protocols. Current market intelligence indicates rising procurement of this compound by CDMOs (Contract Development and Manufacturing Organizations) serving orphan drug development programs, reflecting broader trends in personalized medicine investments.

In conclusion, 8-azaspiro[5.6]dodecane hydrochloride represents a strategically important chemical entity at the intersection of medicinal chemistry and pharmacological innovation. Its multifaceted applications across CNS drug development, bioconjugation, and catalysis ensure sustained scientific interest, while its sp3-rich character addresses contemporary needs for three-dimensional diversity in small molecule libraries. Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) and RNA-targeting therapeutics, two rapidly evolving domains in pharmaceutical R&D.